Cas no 1447694-55-4 (5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)-
• CAS No: 1447694-55-4
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5252317
• Update Time: 2025-10-25

5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)-

• Inchi： 1S/C10H13N3O2/c14-10(15)8-5-12-9(13-6-8)7-1-3-11-4-2-7/h5-7,11H,1-4H2,(H,14,15)
• InChI Key： XUDLBYNQDIOZSG-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)=NC=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)-

Introduction to 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)- (CAS No. 1447694-55-4)

5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)-, identified by its Chemical Abstracts Service (CAS) number 1447694-55-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that play a crucial role in biological systems and drug development. The structural integration of a pyrimidine core with a carboxylic acid functional group and a piperidinyl side chain endows this compound with unique chemical and pharmacological properties, making it a subject of intense interest in synthetic chemistry and drug discovery.

The compound’s molecular structure consists of a six-membered aromatic ring containing two nitrogen atoms, which is characteristic of pyrimidine derivatives. This core structure is further modified by the presence of a carboxylic acid group at the 5-position and an N-substituted piperidine moiety at the 2-position. The piperidinyl group, a saturated six-membered ring containing nitrogen, introduces additional conformational flexibility and potential for interaction with biological targets. Such structural features are often exploited in medicinal chemistry to modulate binding affinity, solubility, and metabolic stability, thereby enhancing the therapeutic potential of the molecule.

In recent years, 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)- has garnered attention in academic and industrial research due to its potential applications in the development of novel therapeutic agents. Pyrimidine derivatives are well-documented for their biological activity, with many existing drugs featuring pyrimidine scaffolds in their structure. For instance, antiviral medications like acyclovir and anticancer drugs such as gemcitabine utilize pyrimidine derivatives as key pharmacophores. The introduction of a piperidinyl substituent into this framework may enhance binding interactions with biological macromolecules, such as enzymes and receptors, by improving hydrophobicity or facilitating specific hydrogen bonding interactions.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, enabling the creation of libraries of analogs for high-throughput screening. Similarly, the piperidinyl group can be modified through alkylation or arylation reactions to explore different pharmacological profiles. These synthetic possibilities make 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)- an invaluable building block for medicinal chemists seeking to develop innovative small-molecule drugs.

Recent studies have highlighted the compound’s relevance in addressing emerging therapeutic challenges. For example, researchers have investigated its potential as a lead compound in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play key roles in cell signaling pathways, and their dysregulation is often associated with disease progression. By leveraging the unique structural features of 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)-, scientists aim to design molecules that selectively inhibit aberrant kinase activity while minimizing off-target effects.

The pharmacokinetic properties of this compound are also under scrutiny. The balance between lipophilicity and polarizability afforded by its structure influences its absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. Computational modeling techniques such as molecular docking and pharmacokinetic profiling are being employed to predict how modifications to the pyrimidine or piperidinyl moieties might optimize these properties. Such efforts are essential for translating promising candidates from bench to bedside.

Moreover, the synthesis of 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)- represents an achievement in organic synthesis methodology. The construction of complex heterocyclic systems like this one requires meticulous planning and execution to ensure high yields and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient synthetic routes, reducing waste and energy consumption without compromising quality. These innovations align with broader trends in pharmaceutical manufacturing toward sustainability and cost-effectiveness.

The role of computational chemistry in studying this compound cannot be overstated. High-performance computing allows researchers to simulate molecular interactions at an atomic level, providing insights into how 5-Pyrimidinecarboxylic acid, 2-(4-piperidinyl)- might behave within biological systems. Such simulations can guide experimental design by predicting binding affinities, metabolic pathways, and potential side effects before costly laboratory trials begin.

In conclusion,5-Pyrimidinecarboxylic acid, with CAS No., 1447694-55-4, exemplifies the intersection of structural complexity and functional diversity that defines modern drug discovery. Its unique combination of pharmacophoric elements positions it as a promising candidate for further development into therapeutics targeting a wide range of diseases. As research continues to uncover new applications for this molecule, it will undoubtedly remain at the forefront of pharmaceutical innovation.